Cas no 499766-88-0 (ethyl 2-methyl-4-(trifluoromethyl)-1H-imidazole-5-carboxylate)

• Product Name: ethyl 2-methyl-4-(trifluoromethyl)-1H-imidazole-5-carboxylate
• CAS No: 499766-88-0
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• MDL: MFCD26686078
• CID: 1541604
• PubChem ID: 83401959
• Update Time: 2025-04-21

ethyl 2-methyl-4-(trifluoromethyl)-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2-methyl-5-(trifluoromethyl)-, ethyl ester
• SCHEMBL17790243
• ethyl 2-methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylate
• AKOS023117162
• EN300-202401
• ethyl2-methyl-4-(trifluoromethyl)-1H-imidazole-5-carboxylate
• Z1813167536
• 499766-88-0
• ethyl 2-methyl-4-(trifluoromethyl)-1H-imidazole-5-carboxylate

• MDL： MFCD26686078
• Inchi： 1S/C8H9F3N2O2/c1-3-15-7(14)5-6(8(9,10)11)13-4(2)12-5/h3H2,1-2H3,(H,12,13)
• InChI Key： LUTDMDSAVUHHQB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)N=C(C)N1)(F)F

Computed Properties

• Exact Mass: 222.06167
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles